Cas no 2551114-43-1 (Methyl 1-amino-3-ethynylcyclobutane-1-carboxylate)

• Product Name: Methyl 1-amino-3-ethynylcyclobutane-1-carboxylate
• CAS No: 2551114-43-1
• MF: C₈H₁₁NO₂
• MW: 153.178442239761
• MDL: MFCD32874888
• CID: 5671158
• PubChem ID: 154814512
• Update Time: 2025-10-29

Methyl 1-amino-3-ethynylcyclobutane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 1-amino-3-ethynylcyclobutane-1-carboxylate
• 2551114-43-1
• EN300-27149778
• Cyclobutanecarboxylic acid, 1-amino-3-ethynyl-, methyl ester
• Methyl 1-amino-3-ethynylcyclobutane-1-carboxylate

• MDL： MFCD32874888
• Inchi： 1S/C8H11NO2/c1-3-6-4-8(9,5-6)7(10)11-2/h1,6H,4-5,9H2,2H3
• InChI Key： VMBJDRYNCRBZHO-UHFFFAOYSA-N
• SMILES： O(C)C(C1(CC(C#C)C1)N)=O

Computed Properties

• Exact Mass: 153.078978594g/mol
• Monoisotopic Mass: 153.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• Density: 1.13±0.1 g/cm3(Predicted)
• Boiling Point: 193.3±40.0 °C(Predicted)
• pka: 7.16±0.40(Predicted)

Additional information on Methyl 1-amino-3-ethynylcyclobutane-1-carboxylate

Methyl 1-amino-3-ethynylcyclobutane-1-carboxylate: A Comprehensive Overview

Methyl 1-amino-3-ethynylcyclobutane-1-carboxylate, identified by the CAS number 2551114-43-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structure featuring a cyclobutane ring substituted with an amino group, an ethynyl group, and a methyl ester, has garnered attention due to its potential applications in drug discovery and materials science.

The molecular structure of Methyl 1-amino-3-ethynylcyclobutane-1-carboxylate is characterized by a four-membered cyclobutane ring, which introduces strain and reactivity into the molecule. The presence of the amino group (-NH2) at position 1 and the ethynyl group (-C≡CH) at position 3 creates a versatile platform for further chemical modifications. The methyl ester group (-COOCH3) at position 1 adds to the compound's stability and solubility properties, making it amenable for various synthetic transformations.

Recent studies have highlighted the potential of cyclobutane-containing compounds in drug design, particularly in targeting specific biological pathways. The strain inherent in the cyclobutane ring can lead to unique binding interactions with biological molecules, making such compounds valuable in medicinal chemistry. For instance, research published in the journal Nature Communications has demonstrated that cyclobutane derivatives can serve as inhibitors of certain enzymes involved in cancer progression.

In terms of synthesis, Methyl 1-amino-3-ethynylcyclobutane-1-carboxylate can be prepared through various routes, including ring-closing metathesis and organocopper-mediated cyclizations. These methods leverage the reactivity of alkynes and amines to construct the cyclobutane core efficiently. The use of transition metal catalysts has significantly enhanced the yield and selectivity of these reactions, making them more practical for large-scale production.

The compound's properties also make it a promising candidate for applications in materials science. Its rigid structure and conjugated system could potentially be utilized in the development of novel polymers or optoelectronic materials. Recent advancements in click chemistry have further expanded its utility, enabling rapid assembly of complex molecular architectures.

From an environmental standpoint, researchers have explored green chemistry approaches to synthesize Methyl 1-amino-3-ethynylcyclobutane-1-carboxylate. These methods often involve biocatalysts or solvent-free conditions to minimize waste and reduce ecological impact. Such sustainable practices align with global efforts to promote eco-friendly chemical manufacturing.

In conclusion, Methyl 1-amino-3-ethynylcyclobutane-1-carboxylate (CAS No. 2551114-43-1) stands as a testament to the versatility and potential of small organic molecules in advancing scientific research and industrial applications. Its unique structure, coupled with recent breakthroughs in synthesis and application, positions it as a key player in future innovations across multiple disciplines.